Cas no 116313-74-7 (3-Buten-2-one, 4-(3,4-dihydroxy-5-nitrophenyl)-3-methyl-)

• Product Name: 3-Buten-2-one, 4-(3,4-dihydroxy-5-nitrophenyl)-3-methyl-
• CAS No: 116313-74-7
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• CID: 1205824
• PubChem ID: 54009949
• Update Time: 2025-04-20

3-Buten-2-one, 4-(3,4-dihydroxy-5-nitrophenyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(3,4-dihydroxy-5-nitrophenyl)-3-methyl-
• 4-(3,4-dihydroxy-5-nitrophenyl)-3-methylbut-3-en-2-one
• 116313-74-7
• KRPOYUUBZXFYOJ-UHFFFAOYSA-N
• DTXSID20708339

• Inchi： 1S/C11H11NO5/c1-6(7(2)13)3-8-4-9(12(16)17)11(15)10(14)5-8/h3-5,14-15H,1-2H3
• InChI Key： KRPOYUUBZXFYOJ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C=C(C(C)=O)C)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 237.06373
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.67